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Compound of Interest

Compound Name: Alfalone

Cat. No.: B190542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the intraperitoneal (IP)

administration of alfaxalone for anesthesia in mice. Alfaxalone, a neuroactive steroid

anesthetic, acts as a positive allosteric modulator of the GABA-A receptor. This guide

synthesizes data from peer-reviewed studies to offer detailed protocols, dosage

recommendations, and important considerations for its use in a research setting.

Experimental Protocols
1. General Intraperitoneal Injection Protocol for Mice

This protocol outlines the standard procedure for administering substances via the

intraperitoneal route in mice.

Materials:

Sterile alfaxalone solution (e.g., Alfaxan®)

Sterile saline or other appropriate vehicle for dilution

Sterile syringes (1 mL)

Sterile needles (25-28 gauge)[1]
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70% alcohol swabs[2]

Appropriate personal protective equipment (gloves, lab coat)

Procedure:

Animal Restraint: Securely restrain the mouse using a scruff technique to expose the

abdomen. The animal can be placed in dorsal recumbency with its head tilted slightly

downward. This position helps to move the abdominal organs cranially, reducing the risk of

puncture.[2][3]

Injection Site Identification: The recommended injection site is the lower right quadrant of the

abdomen to avoid the cecum and urinary bladder.[2][4][5]

Site Preparation: Disinfect the injection site with a 70% alcohol swab.[2]

Needle Insertion: Insert the needle, bevel up, at a 30-45 degree angle to the abdominal wall.

[1][5]

Aspiration: Gently pull back the plunger to ensure that the needle has not entered a blood

vessel or abdominal organ. If blood or any fluid is aspirated, discard the syringe and prepare

a new injection.[1][2]

Injection: If no fluid is aspirated, inject the solution smoothly. The maximum recommended

injection volume is 10 mL/kg.[4]

Needle Withdrawal: Withdraw the needle and return the mouse to a clean cage for

monitoring.

Post-Injection Monitoring: Continuously monitor the mouse for the onset of anesthesia,

respiratory rate, and any adverse reactions. Key parameters to observe include the loss of

the righting reflex and the pedal withdrawal reflex to confirm an adequate anesthetic plane.

[6][7]

2. Alfaxalone Monotherapy Anesthesia Protocol

This protocol is for the administration of alfaxalone as a sole anesthetic agent.
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Dosage: An 80 mg/kg IP dose of alfaxalone has been shown to induce a light surgical plane

of anesthesia.[8]

Expected Onset and Duration: Onset of anesthesia (loss of righting reflex) is typically rapid,

within approximately 2.2 minutes. The duration of anesthesia at this dose is around 57

minutes.[8]

Adverse Effects: Alfaxalone administered alone may cause side effects such as jumping

movements, facial scratching, and limb jerking during recovery.[8][9] Due to these effects,

alfaxalone monotherapy may not be suitable for all procedures.[8][9]

3. Alfaxalone Combination Anesthesia Protocols

Combining alfaxalone with other agents like xylazine or dexmedetomidine can enhance the

depth and duration of anesthesia and mitigate some of the side effects seen with alfaxalone

alone.

Alfaxalone and Xylazine:

Dosage: Significant sex and strain differences exist.[6][10][11]

Male C57BL/6J mice: 80-120 mg/kg alfaxalone with 10 mg/kg xylazine IP.[6][10][11]

Female C57BL/6J mice: 40-80 mg/kg alfaxalone with 10 mg/kg xylazine IP.[6][10][11]

Female CD1 mice: 80 mg/kg alfaxalone with 10 mg/kg xylazine IP has been suggested.

[6]

Considerations: This combination has been reported to provide a longer duration of

surgical anesthesia than ketamine-xylazine.[6] However, intraperitoneal administration for

laparotomy has been associated with high mortality, and subcutaneous administration may

be a safer alternative for such procedures.[10][11]

Alfaxalone and Dexmedetomidine:

Dosage: A study in C57BL/6JOlaHsd mice identified a suitable combination of 30 mg/kg

alfaxalone and 0.3 mg/kg dexmedetomidine IP for procedures like micro-CT lung imaging.
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[7]

Reversal: The effects of the α2-agonist dexmedetomidine can be reversed with

atipamezole (1.0 mg/kg subcutaneously) to expedite recovery.[7]

Data Presentation
Table 1: Quantitative Data for Intraperitoneal Alfaxalone Anesthesia in Mice (Monotherapy)

Mouse
Strain

Sex
Alfaxalone
Dose
(mg/kg IP)

Onset of
Anesthesia
(min)

Duration of
Anesthesia
(min)

Key
Findings &
Adverse
Effects

C57BL/6 Both 80 2.2 ± 0.2 57.1 ± 3.8

Induced a

light surgical

plane. Side

effects

included

jumping,

scratching,

and limb

jerking during

recovery.[8]

[9]

C57BL/6 Female 80 2.17 ± 0.17 67.0 ± 2.3

Longer

duration of

action

compared to

males.[8]

C57BL/6 Male 80 2.38 ± 0.52 46.0 ± 1.2

Shorter

duration of

action

compared to

females.[8]
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Table 2: Quantitative Data for Intraperitoneal Alfaxalone Anesthesia in Mice (Combination

Therapy)
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Mouse
Strain

Sex
Anesthetic
Combinatio
n (mg/kg IP)

Onset of
Anesthesia
(min)

Duration of
Anesthesia
(min)

Key
Findings &
Considerati
ons

C57BL/6J Male

80-120

Alfaxalone +

10 Xylazine

Not specified >60

Higher dose

of alfaxalone

required

compared to

females to

achieve a

surgical plane

of

anesthesia.

[6][10][11]

C57BL/6J Female

40-80

Alfaxalone +

10 Xylazine

Not specified >60

More

sensitive to

alfaxalone

than males.

[6][10][11]

CD1 Female
80 Alfaxalone

+ 10 Xylazine
Not specified Not specified

Less

sensitive to

alfaxalone

than

C57BL/6J

mice.[6][10]

C57BL/6JOla

Hsd
Both

30 Alfaxalone

+ 0.3

Dexmedetomi

dine

2-3 ~30

Considered

an

acceptable

dose for

micro-CT

lung imaging

with stable

breathing.[7]
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C57BL/6 Both
Alfaxalone +

Xylazine
Not specified 80.3 ± 17.8

Achieved

deep surgical

anesthesia

and reduced

adverse

clinical signs

seen with

alfaxalone

alone.[9]
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Caption: Mechanism of action of alfaxalone as a GABA-A receptor modulator.
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Caption: Experimental workflow for intraperitoneal alfaxalone administration in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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